Methyl 1-[2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetyl]piperidine-4-carboxylate

• IUPAC Name: methyl 1-[2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H29N3O5/c1-4-24(5-2)20(27)15-26-14-18(17-8-6-7-9-19(17)26)21(28)22(29)25-12-10-16(11-13-25)23(30)31-3/h6-9,14,16H,4-5,10-13,15H2,1-3H3
• InChI Key: OGAKBUPWSYVWHO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)N3CCC(CC3)C(=O)OC
• Molecular Formula: C23H29N3O5
• Molecular Weight: 427.5 g/mol

Description

Methyl 1-[2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetyl]piperidine-4-carboxylate is a useful research compound. Its molecular formula is C23H29N3O5 and its molecular weight is 427.501. The purity is usually 95%.
BenchChem offers high-quality Methyl 1-[2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetyl]piperidine-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 1-[2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetyl]piperidine-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Bioactive Molecules

A study outlines a novel route for synthesizing piperidines, pyrrolizidines, indolizidines, and quinolizidines, showcasing the versatility of certain compounds in facilitating the synthesis of complex structures potentially related to the compound . These methods have implications for the synthesis of natural products and bioactive molecules, including alkaloids with potential pharmacological properties (Back & Nakajima, 2000).

Catalysis and Reaction Mechanisms

Another application involves alkoxycarbonylpiperidines as N-nucleophiles in palladium-catalyzed aminocarbonylation. This study highlights the role of ester-functionalized piperidines in facilitating carbon-carbon and carbon-nitrogen bond-forming reactions, crucial for developing complex organic molecules and potential drug candidates (Takács et al., 2014).

Pharmacological Studies

Research into synthetic analgesics has identified potent compounds through suitable modifications of piperidine derivatives, indicating the importance of structural analogs in discovering new analgesics. The compound could serve as a precursor or model for synthesizing new analgesic agents (Van Daele et al., 1976).

Molecular Docking and Drug Design

A study on the optimization of chemical functionalities for allosteric modulation of CB1 receptors highlights the importance of structural modification in enhancing pharmacological properties. This underscores the potential for compounds with complex structures, like the one , to serve as scaffolds for designing receptor modulators with therapeutic benefits (Khurana et al., 2014).

Mechanism of Action

Target of Action

Piperidine-containing compounds are also important synthetic medicinal blocks for drug construction .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Indole derivatives are known to interact with a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Based on the known activities of indole derivatives, it could potentially have a variety of effects depending on the specific targets it interacts with .